Cas no 2227700-52-7 ((2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol)

• Product Name: (2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol
• CAS No: 2227700-52-7
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5804317
• PubChem ID: 165945923
• Update Time: 2025-06-24

(2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol
• EN300-1790995
• 2227700-52-7

• Inchi： 1S/C12H16N2O/c13-7-10(15)6-5-9-8-14-12-4-2-1-3-11(9)12/h1-4,8,10,14-15H,5-7,13H2/t10-/m1/s1
• InChI Key： UZFMOOZCSYRIIS-SNVBAGLBSA-N
• SMILES： O[C@@H](CN)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62Ų

Additional information on (2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol

Professional Introduction to (2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol (CAS No. 2227700-52-7)

(2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2227700-52-7, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and therapeutic development. The structural motif of this compound, featuring a chiral center at the 2-position and an indole ring at the 4-position, makes it a candidate for various pharmacological applications, particularly in the modulation of enzymatic pathways and receptor interactions.

The indole moiety is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Specifically, the 3-substituted indole scaffold is frequently associated with neuroactive compounds, suggesting that (2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol may possess properties relevant to central nervous system (CNS) disorders. Recent studies have highlighted the importance of indole derivatives in the development of treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The presence of an amino group in the butan-2-ol backbone further enhances its potential as a pharmacological agent by providing opportunities for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of (2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol is its stereochemical configuration. The (R)-configuration at the 2-position implies a specific spatial arrangement of atoms that can critically influence its binding affinity and selectivity towards biological targets. In modern drug design, chirality is a critical factor, as enantiomers often exhibit markedly different pharmacological profiles. The stereochemistry of this compound aligns with efforts to develop enantiomerically pure drugs, which can reduce side effects and improve therapeutic efficacy. This has been particularly evident in the development of chiral auxiliaries and asymmetric synthesis methodologies that enable the efficient production of such compounds.

The synthesis of complex molecules like (2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol represents a significant challenge in organic chemistry. However, advances in synthetic techniques have made it increasingly feasible to construct intricate molecular frameworks with high precision. Modern methodologies, including transition-metal-catalyzed cross-coupling reactions and biocatalytic approaches, have streamlined the synthesis of indole derivatives and related heterocycles. These techniques not only improve yield but also enhance scalability, making it more practical to explore the pharmacological potential of such compounds in preclinical studies. The ability to efficiently synthesize analogs of (2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol will be crucial for understanding its mechanism of action and optimizing its therapeutic properties.

In recent years, there has been growing interest in leveraging computational chemistry and machine learning algorithms to accelerate drug discovery processes. These tools can predict the biological activity of molecules based on their structural features, allowing researchers to prioritize candidates for experimental validation. In the context of (2R)-1-amino-4-(1H-indol-3-yl)butan-2-ol, computational studies have suggested potential interactions with enzymes such as monoamine oxidase (MAO) and serotonin receptors, which are implicated in mood regulation and neuroprotection. Such predictions provide valuable insights into the compound's pharmacological profile and guide further experimental investigations.

The potential applications of (2R)-1-amino-4-(1H-indol-3-yb-butan--2--oI) extend beyond CNS disorders. Its structural features also suggest compatibility with other therapeutic areas, including inflammation and metabolic diseases. For instance, indole derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the butan--oI moiety may interact with metabolic enzymes involved in glucose and lipid metabolism, making this compound a candidate for treating conditions such as diabetes mellitus or hyperlipidemia. Further research is needed to fully elucidate these possibilities, but they underscore the broad therapeutic potential of this molecule.

The development of novel drug candidates necessitates rigorous evaluation through preclinical studies to assess their safety and efficacy. In vitro assays are commonly employed to screen compounds for their interaction with biological targets, while animal models provide insights into their pharmacokinetic properties and behavioral effects. For (2R)-1-amino--4-(IH--indol--3-yb-butan--Z-oI), these studies would likely focus on evaluating its effects on neurotransmitter release, receptor occupancy, and downstream signaling pathways relevant to its proposed mechanisms of action. Such data are essential for determining whether this compound progresses into clinical trials for human therapeutic use.

The future direction of research on (ZR)--amino--4(IH--indol--3-yb-butan--Z-oI) will likely involve interdisciplinary collaboration between synthetic chemists, biochemists, pharmacologists, and computational scientists. By integrating experimental data with computational modeling, researchers can gain a more comprehensive understanding of how this compound interacts with biological systems at both molecular and cellular levels. This holistic approach will be critical for identifying new therapeutic applications and optimizing existing ones. Moreover, advancements in bioprocessing technologies may enable more efficient production methods for this compound or its derivatives once its clinical potential is validated.

In conclusion,
((ZR)--amino--4(IH--indol--3-yb-butan-Z-oI))
CAS No.
2227700
52
7
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